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Compound of Interest

Compound Name: 2,4-Dimethylol phenol

CAS No.: 2937-60-2

Cat. No.: B1211358

Get Quote

In the fields of toxicology and drug development, a mere recitation of toxicity values is

insufficient. True scientific integrity demands a deeper, mechanistic understanding. This guide

is structured not as a simple data sheet, but as a logical progression from the fundamental

physicochemical properties of 2,4-Dimethylphenol (2,4-DMP) to its complex interactions with

biological and environmental systems. We will explore the why behind its toxicity—how its

chemical nature dictates its absorption, metabolic fate, and ultimate toxicodynamic effects. By

understanding these causal links, researchers can design more insightful experiments, develop

safer handling protocols, and more accurately predict potential risks.

Physicochemical Identity and Its Toxicological
Implications
2,4-Dimethylphenol (also known as 2,4-Xylenol) is a substituted phenol with widespread

industrial and agricultural applications, including the synthesis of pharmaceuticals, dyes,

plastics, and pesticides.[1][2] Its presence is also noted in coal tar, creosote, tobacco smoke,

and automobile exhaust, leading to potential occupational and general population exposure.[3]

[4]
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A molecule's behavior is dictated by its physical and chemical properties. For 2,4-DMP, these

parameters are foundational to its toxicological profile.
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Property Value
Significance for
Toxicology

Source(s)

CAS Number 105-67-9

Unique identifier for

substance tracking

and database

searches.

[1]

Molecular Formula C₈H₁₀O

Provides the

elemental

composition.

[5]

Molecular Weight 122.16 g/mol

Influences diffusion

and transport across

membranes.

[4]

Appearance

Colorless to yellow

liquid or crystalline

solid.[1][5]

Affects handling

procedures and

physical state under

ambient conditions.

[1][5]

Boiling Point 211-212 °C

Low volatility at room

temperature, but

inhalation risk

increases with

heating.

[5]

Melting Point 22-23 °C

Can exist as a liquid

or solid near room

temperature.

[5]

Vapor Pressure
0.062 - 0.1 mm Hg at

25 °C

Indicates that

volatilization is a

potential route of

environmental

transport and

exposure.[1][3]

[1][3]

Water Solubility 5.0 g/L (Slightly

Soluble)

Moderate solubility

allows for transport in

aqueous

[5][6]
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environmental and

biological systems.

Log Kₒw

(Octanol/Water)
2.3 - 2.61

A low-to-moderate

value suggesting a

limited potential for

bioaccumulation in

fatty tissues.[3][4]

[3][4]

pKa 10.58 - 10.6

As a weak acid, its

ionization state is pH-

dependent, affecting

its ability to cross

biological membranes.

[5][7]

[5][7]

The moderate Log Kₒw and water solubility are particularly telling. They suggest that 2,4-DMP

is sufficiently lipophilic to cross cell membranes but also soluble enough to be transported in

the bloodstream and potentially contaminate water sources. Its weak acidity means it will be

largely non-ionized in the acidic environment of the stomach, facilitating absorption, but more

ionized at physiological pH, influencing its distribution.

Toxicokinetics: The Body's Processing of 2,4-DMP
Toxicokinetics describes the journey of a substance through a biological system.

Understanding this pathway is critical for predicting target organ toxicity and designing effective

therapeutic interventions in cases of poisoning.

Absorption
2,4-DMP can be readily absorbed into the body via three primary routes:

Dermal: As a phenol, it can penetrate the skin, making dermal contact a significant exposure

risk.[1] Protective clothing and gloves are therefore non-negotiable during handling.[8]

Inhalation: While its vapor pressure is relatively low, inhalation of aerosols, vapors from

heated material, or dust from its solid form can lead to rapid absorption through the lungs.[1]

[9]
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Ingestion: Accidental or intentional ingestion results in absorption through the gastrointestinal

tract.[9]

Distribution, Metabolism, and Excretion
Once absorbed, 2,4-DMP enters the systemic circulation. While specific distribution data for

2,4-DMP is limited, phenols, in general, are distributed to various tissues, with the liver being a

primary site of metabolism. The liver is the body's main defense, transforming xenobiotics into

more water-soluble forms for excretion. The metabolism of 2,4-DMP is expected to follow

pathways common to other phenols, primarily involving conjugation with glucuronic acid or

sulfate. These conjugated metabolites are then more readily excreted by the kidneys into the

urine.
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Caption: Generalized toxicokinetic pathway of 2,4-Dimethylphenol.

Toxicodynamics and Health Effects
Toxicodynamics refers to the mechanism by which a substance exerts its toxic effects at the

cellular and molecular level.
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Mechanism of Action: Corrosivity and Systemic Effects
The primary mechanism of acute toxicity for 2,4-DMP is its corrosive nature, a characteristic

shared with other phenols.[9][10] It can cause severe chemical burns and tissue damage upon

contact with the skin, eyes, and mucous membranes of the respiratory and gastrointestinal

tracts.[9][11] This is due to its ability to denature proteins and disrupt cell membranes.

Systemically, high or repeated exposure can lead to liver and kidney damage.[1] Ingestion of a

mixture of dimethylphenol isomers has been reported to cause central nervous system (CNS)

depression, hypotension, and death.[10]

Acute Toxicity
2,4-DMP is classified as toxic if swallowed or in contact with skin.[12] Symptoms of acute

exposure include headache, weakness, nausea, vomiting, dizziness, and shortness of breath.

[1][7] In severe cases, inhalation can lead to pulmonary edema, a life-threatening accumulation

of fluid in the lungs.[9][11]

Route Species Value (LD₅₀) Classification Source(s)

Oral Mouse 809 mg/kg Moderately Toxic [8]

Oral Rat 3200 mg/kg Slightly Toxic [8]

Dermal Rat 1040 mg/kg Moderately Toxic [8]

Subchronic and Chronic Toxicity
Long-term exposure to 2,4-DMP reveals more specific target organ effects. A 90-day study in

Sprague-Dawley rats identified several compound-related effects at higher doses (540 mg/kg).

[13] These included:

Reduced Body Weight: A significant decrease in final body weight was observed.[13]

Organ Weight Changes: Alterations in relative liver, kidney, brain, and testes weights were

noted.[13]

Clinical Chemistry: Changes included reduced creatinine and increased cholesterol.[13]
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Histopathology: The most consistent finding was hyperkeratosis (thickening of the outer

layer) and epithelial hyperplasia (increased cell proliferation) of the forestomach in both male

and female rats.[13]

Based on a subchronic oral study in mice, the U.S. Environmental Protection Agency (EPA)

established a Reference Dose (RfD) of 0.02 mg/kg-day.[3] The critical effects identified were

lethargy, prostration, ataxia, and hematological changes.[3]

Carcinogenicity and Genotoxicity
Carcinogenicity: There is no evidence to suggest that 2,4-DMP is a human carcinogen. It is

not classified as such by the International Agency for Research on Cancer (IARC), the

National Toxicology Program (NTP), or the Occupational Safety and Health Administration

(OSHA).[14]

Genotoxicity: 2,4-DMP has tested negative for mutagenicity in at least one study using five

strains of Salmonella typhimurium (Ames test) with and without metabolic activation.[4]

Dermal and Respiratory Sensitization
2,4-DMP may cause an allergic skin reaction, and is considered a potential skin sensitizer.[10]

Environmental Fate and Ecotoxicology
Environmental Fate
2,4-DMP is not expected to be persistent in the environment. It is subject to biodegradation in

soil and water.[5] Its vapor pressure and Henry's Law constant suggest that volatilization from

water and soil surfaces is an important environmental fate process.[3][4] With a Log Kₒw of 2.3,

its potential for bioaccumulation in aquatic organisms is considered low.[3] The

bioconcentration factor (BCF) in bluegill sunfish was measured at 150, with a rapid half-life of

less than one day, further indicating a low likelihood of residue problems.[6]

Aquatic Toxicity
2,4-DMP is classified as toxic to aquatic life with long-lasting effects.[12][14]
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Organism Type Species Endpoint Value Source(s)

Freshwater

Crustacean
Daphnia magna 48-hour EC₅₀

2,100 - 2,370

µg/L

Freshwater Fish
Fathead Minnow,

Bluegill
96-hour LC₅₀

7,800 - 17,000

µg/L

Analytical Methodology: A Validated Protocol for
Quantification
Accurate risk assessment requires robust and reliable analytical methods. Gas

Chromatography-Mass Spectrometry (GC-MS) is the gold standard for the selective and

sensitive determination of 2,4-DMP in complex matrices like water or soil.[15]

Experimental Protocol: GC-MS Analysis of 2,4-DMP in
Water
This protocol outlines a self-validating workflow for the quantification of 2,4-DMP. The inclusion

of internal standards and quality control checks ensures the trustworthiness of the results.

1. Sample Preparation (Liquid-Liquid Extraction)

Collect a 1-liter water sample in a clean glass container.

Acidify the sample to a pH ≤ 2 using sulfuric acid (1:1 v/v) to ensure 2,4-DMP is in its non-

ionized form, maximizing extraction efficiency.[15]

Transfer the sample to a 2-liter separatory funnel. Add a known amount of an appropriate

internal standard (e.g., a deuterated phenol analog).

Add 60 mL of dichloromethane (DCM) to the funnel. Stopper and shake vigorously for 2

minutes, ensuring periodic venting.

Allow the layers to separate. Drain the lower organic layer (DCM) into a flask.
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Repeat the extraction twice more with fresh 60 mL aliquots of DCM. Combine all organic

extracts.[15]

Dry the combined extract by passing it through a funnel containing anhydrous sodium sulfate

to remove residual water.[15]

Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen gas. This

sample is now ready for GC-MS analysis.[15]

2. GC-MS Instrumentation and Conditions

Gas Chromatograph: System equipped with a split/splitless injector.

Column: A 30m x 0.25mm ID x 0.25µm film thickness capillary column (e.g., DB-5ms or

equivalent) is suitable.

Injector: 1 µL injection, splitless mode at 250°C.

Oven Program: Initial temperature of 40°C, hold for 2 minutes, then ramp at 10°C/min to

280°C and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Mass Spectrometer: Electron Ionization (EI) mode at 70 eV. Scan range of 35-350 amu or

selected ion monitoring (SIM) for higher sensitivity.

Quantifier Ion: m/z 122 (Molecular Ion)

Qualifier Ions: m/z 107, 77

3. Calibration and Quantification

Prepare a series of calibration standards of 2,4-DMP (e.g., 0.1, 0.5, 1, 5, 10 µg/mL) in DCM,

each containing the same concentration of the internal standard.

Analyze the standards to generate a calibration curve by plotting the ratio of the 2,4-DMP

peak area to the internal standard peak area against the concentration.
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Analyze the prepared sample extract. Quantify the 2,4-DMP concentration by using the

response ratio from the sample and interpolating from the calibration curve.

Sample Preparation

GC-MS Analysis

Data Processing

1. Acidify Water
Sample (pH <= 2)

2. Liquid-Liquid
Extraction (DCM)

3. Dry Extract
(Sodium Sulfate)

4. Concentrate
(Nitrogen Evaporation)

5. Inject 1µL into
GC-MS System

6. Chromatographic
Separation (Column)

7. Ionization (EI) &
Mass Filtering (MS)

8. Identify by Retention
Time & Mass Spectrum

9. Quantify using
Calibration Curve

Final Concentration
Report (µg/L)
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Caption: A typical workflow for the analysis of 2,4-DMP in water by GC-MS.

Conclusion
The toxicological profile of 2,4-Dimethylphenol is multifaceted. Its physicochemical properties

facilitate absorption through multiple routes, leading to significant acute toxicity characterized

by severe corrosive effects on tissues. Systemically, it poses a risk to the liver and kidneys,

particularly under conditions of repeated exposure. While not considered a carcinogen or

genotoxin based on current data, its potential as a skin sensitizer warrants caution.

Environmentally, 2,4-DMP is toxic to aquatic life but is not persistent and has a low potential to

bioaccumulate. A comprehensive understanding of this profile, grounded in the causal

relationships between its chemical structure and biological activity, is essential for professionals

in research and development to ensure its safe handling and to accurately assess its

environmental and human health risks.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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